Cas no 2024173-24-6 (2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid)
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
- 2024173-24-6
- SCHEMBL2133690
- EN300-1855865
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- Inchi: 1S/C11H11FO3/c1-15-6-2-3-7(10(12)4-6)8-5-9(8)11(13)14/h2-4,8-9H,5H2,1H3,(H,13,14)
- InChI Key: AXKYOFQRZLIHLR-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1CC1C(=O)O)OC
Computed Properties
- Exact Mass: 210.06922237g/mol
- Monoisotopic Mass: 210.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1855865-0.05g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1855865-0.1g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1855865-0.25g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1855865-0.5g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1855865-1.0g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1855865-2.5g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1855865-5.0g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1855865-10.0g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1855865-1g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1855865-5g |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid |
2024173-24-6 | 5g |
$2235.0 | 2023-09-18 |
2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
Research Brief on 2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS: 2024173-24-6) in Chemical Biology and Pharmaceutical Applications
Recent advances in chemical biology and pharmaceutical research have highlighted the significance of cyclopropane derivatives, particularly 2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS: 2024173-24-6), as a promising scaffold for drug discovery. This compound, characterized by its unique cyclopropane ring and fluorinated aromatic moiety, has garnered attention due to its potential applications in modulating biological targets, including enzymes and receptors. The following brief synthesizes the latest findings on its synthesis, mechanistic insights, and therapeutic potential.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid via a palladium-catalyzed cyclopropanation reaction, achieving a yield of 78% with high enantioselectivity (ee >95%). The researchers emphasized the role of the fluorine atom in enhancing metabolic stability and the methoxy group in improving solubility, making this derivative a viable candidate for further optimization. Computational docking studies suggested strong binding affinity for the COX-2 enzyme, hinting at potential anti-inflammatory applications.
In parallel, a 2024 preprint on bioRxiv explored the compound's activity against Mycobacterium tuberculosis. The study revealed that 2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid inhibited the bacterial enoyl-ACP reductase (InhA) with an IC50 of 1.2 µM, outperforming first-line analogs in resistant strains. Structural analysis via X-ray crystallography confirmed the cyclopropane ring's critical role in disrupting the substrate-binding pocket, providing a blueprint for next-generation tuberculosis therapeutics.
Further investigations into its pharmacokinetic properties, as reported in ACS Pharmacology & Translational Science, showed favorable oral bioavailability (F = 65% in murine models) and low cytotoxicity (CC50 > 100 µM in HEK293 cells). However, challenges remain in optimizing its blood-brain barrier permeability for CNS-targeted applications, as the carboxylic acid moiety limits passive diffusion. Prodrug strategies, such as esterification, are currently under evaluation to address this limitation.
Industry developments include a patent filed by Pfizer (WO2023187542A1) covering derivatives of this compound for treating fibrotic diseases, with Phase I trials expected to commence in Q4 2024. The patent highlights its TGF-β signaling inhibition properties, supported by a 40% reduction in collagen deposition in in vivo models of pulmonary fibrosis at 10 mg/kg dosing.
In conclusion, 2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid represents a versatile pharmacophore with demonstrated efficacy across multiple therapeutic areas. Ongoing research aims to expand its applicability through structural modifications and combination therapies, positioning it as a key player in the next wave of small-molecule drug development.
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